methyl (2E)-3-[(3,4-difluorophenyl)amino]-2-[(2-fluorophenyl)sulfonyl]acrylate
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Description
Methyl (2E)-3-[(3,4-difluorophenyl)amino]-2-[(2-fluorophenyl)sulfonyl]acrylate is a useful research compound. Its molecular formula is C16H12F3NO4S and its molecular weight is 371.33. The purity is usually 95%.
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Scientific Research Applications
Super Wetting Performance on Diverse Substrates
Fluorinated polymers, such as those with short perfluorobutyl side chains synthesized from similar monomers, have shown outstanding water- and oil-repellent properties on various substrates. These materials exhibit stable low surface energy and dynamic repellent properties due to the synergistic effects of amorphous fluorinated side chains and crystalline hydrocarbon pendant groups. Such polymers are promising for nonstick and self-cleaning applications in everyday life (Jiang et al., 2016).
Role in Surface and Bulk Properties of Polymers
The study on polyacrylates with short fluorocarbon side chains, including those similar to the queried compound, has explored how these materials can significantly affect surface properties and bulk organization. The presence of fluorinated segments in side chains influences the polymer's low surface free energy and potential for forming liquid crystalline structures, which could be advantageous in designing materials with specific surface characteristics and enhanced water repellency (Wang et al., 2010).
Hydrophilic Compound Recognition
The self-assembled aggregates of fluoroalkylated end-capped acrylamide oligomers, similar to the compound , can selectively recognize hydrophilic amino and N,N-dimethylamino compounds. This selective recognition and transfer from aqueous to organic media highlight potential applications in chemical separation processes and sensing technologies (Sawada et al., 2000).
Emulsion Polymerization and Surface Coating Applications
Research on synthesizing sulfonyl fluorinated macro emulsifiers for emulsion polymerization indicates the potential of similar compounds in producing fluorinated emulsions with low surface energy. These emulsions can provide extreme hydrophobicity and outstanding stability, making them suitable for water repellent surface modifications (Yin et al., 2017).
Electrophoretic and Biocompatible Applications
The design of electrophoretic and biocompatible polymers initiated by perfluoroalkanesulfoneimides, which share functional groups with the queried compound, shows potential for creating coatings on medical devices or implants. These materials can be hybridized with bioactive glass for enhanced biocompatibility, indicating a pathway for medical application development (Hayashi & Takasu, 2015).
Properties
IUPAC Name |
methyl (E)-3-(3,4-difluoroanilino)-2-(2-fluorophenyl)sulfonylprop-2-enoate |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H12F3NO4S/c1-24-16(21)15(9-20-10-6-7-11(17)13(19)8-10)25(22,23)14-5-3-2-4-12(14)18/h2-9,20H,1H3/b15-9+ |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KQGFZNMLYMECSL-OQLLNIDSSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC(=O)C(=CNC1=CC(=C(C=C1)F)F)S(=O)(=O)C2=CC=CC=C2F |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
COC(=O)/C(=C\NC1=CC(=C(C=C1)F)F)/S(=O)(=O)C2=CC=CC=C2F |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H12F3NO4S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
371.3 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.